1-Chloro-1,2-cyclopropanedicarboxylic acid 1-methyl ester

• IUPAC Name: 2-chloro-2-methoxycarbonylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C6H7ClO4/c1-11-5(10)6(7)2-3(6)4(8)9/h3H,2H2,1H3,(H,8,9)
• InChI Key: QJDXLZDPYTWCAC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CC1C(=O)O)Cl
• Molecular Formula: C6H7ClO4
• Molecular Weight: 178.57 g/mol
• CAS No.: 155687-12-0

Description

1-Chloro-1,2-cyclopropanedicarboxylic acid 1-methyl ester is a useful research compound. Its molecular formula is C6H7ClO4 and its molecular weight is 178.57 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 178.0032864 g/mol and the complexity rating of the compound is 215. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

158 g of methyl 2-tert-butoxycarbonyl-1-chloro-1-cyclopropanecarboxylate was dissolved in 350 ml of dichloromethane. Then 160 ml of trifluoroacetic acid was added thereto and the obtained mixture was stirred at room temperature for 6 hours. The reaction mixture was concentrated under reduced pressure and n-hexane was added to the residue. The crystals thus formed were collected by filtration and washed with n-hexane. Thus 116 g (yield 97%) of 2-chloro-2-methoxycarbonyl-1-cyclopropanecarboxylic acid was obtained as colorless crystals.